Cas no 1804342-39-9 (6-(Fluoromethyl)-3-hydroxy-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine)

• Product Name: 6-(Fluoromethyl)-3-hydroxy-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine
• CAS No: 1804342-39-9
• MF: C₈H₄F₇NO₂
• MW: 279.111686706543
• CID: 4814479
• Update Time: 2025-10-28

6-(Fluoromethyl)-3-hydroxy-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 6-(Fluoromethyl)-3-hydroxy-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine

• Inchi： 1S/C8H4F7NO2/c9-2-3-1-4(18-8(13,14)15)5(17)6(16-3)7(10,11)12/h1,17H,2H2
• InChI Key： JHARMAFEKZXVSY-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(C=C(CF)N=1)OC(F)(F)F)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 280
• XLogP3: 2.8
• Topological Polar Surface Area: 42.4

Additional information on 6-(Fluoromethyl)-3-hydroxy-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine

Introduction to 6-(Fluoromethyl)-3-hydroxy-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine (CAS No. 1804342-39-9)

6-(Fluoromethyl)-3-hydroxy-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine, with the CAS number 1804342-39-9, is a complex organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound is characterized by its pyridine core, which is substituted with a fluoromethyl group, a hydroxyl group, a trifluoromethoxy group, and a trifluoromethyl group. These functional groups contribute to the compound's distinct properties and reactivity.

The presence of multiple fluorine atoms in 6-(Fluoromethyl)-3-hydroxy-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine significantly enhances its lipophilicity and metabolic stability, making it an attractive candidate for drug development. Fluorinated compounds are known for their ability to improve the pharmacokinetic profiles of drugs, including increased bioavailability and reduced susceptibility to metabolic degradation. This makes them particularly useful in the design of novel therapeutic agents.

Recent studies have explored the potential of 6-(Fluoromethyl)-3-hydroxy-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine as a lead compound for the development of new drugs. One notable area of research is its application in the treatment of neurological disorders. The hydroxyl group in the compound can serve as a hydrogen bond donor or acceptor, which is crucial for interactions with biological targets such as enzymes and receptors. This property has been leveraged in the design of inhibitors for specific enzymes involved in neurodegenerative diseases.

In addition to its potential in neurological disorders, 6-(Fluoromethyl)-3-hydroxy-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine has also shown promise in cancer research. The trifluoromethoxy and trifluoromethyl groups contribute to the compound's ability to penetrate cell membranes and target specific cellular pathways. Preclinical studies have demonstrated that this compound can inhibit the growth of various cancer cell lines by interfering with key signaling pathways involved in cell proliferation and survival.

The synthesis of 6-(Fluoromethyl)-3-hydroxy-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine involves several steps, each requiring precise control over reaction conditions to ensure high yields and purity. One common approach involves the sequential introduction of functional groups onto a pyridine scaffold. For example, the fluoromethyl group can be introduced via a nucleophilic substitution reaction, while the hydroxyl group can be added through a hydrolysis step. The trifluoromethoxy and trifluoromethyl groups are typically introduced using electrophilic fluorination reagents or through coupling reactions with appropriate fluorinated precursors.

The physical and chemical properties of 6-(Fluoromethyl)-3-hydroxy-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine have been extensively characterized using various analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These techniques provide detailed insights into the molecular structure and conformation of the compound, which are essential for understanding its behavior in biological systems.

In terms of safety and handling, it is important to note that while 6-(Fluoromethyl)-3-hydroxy-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine is not classified as a hazardous material, proper precautions should be taken during synthesis and handling to ensure safety. This includes working under well-ventilated conditions, wearing appropriate personal protective equipment (PPE), and following standard laboratory safety protocols.

The future prospects for 6-(Fluoromethyl)-3-hydroxy-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine are promising. Ongoing research aims to further optimize its structure for improved efficacy and reduced side effects. Additionally, efforts are being made to develop scalable synthesis methods that can facilitate its production on a larger scale for clinical trials and eventual commercialization.

In conclusion, 6-(Fluoromethyl)-3-hydroxy-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine (CAS No. 1804342-39-9) represents an exciting advancement in the field of medicinal chemistry. Its unique combination of functional groups offers a versatile platform for the development of novel therapeutic agents with potential applications in treating neurological disorders and cancer. As research continues to uncover new insights into its properties and mechanisms of action, this compound is likely to play an increasingly important role in pharmaceutical innovation.